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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597

An In-depth Technical Guide to the Physical Properties of Undecylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecylamine, also known as 1-aminoundecane, is a primary alkylamine with a long, 11-
carbon aliphatic chain. Its chemical formula is C11Hz2sN. This compound serves as a versatile
building block in organic synthesis and is of significant interest in various fields, including the
development of surfactants, corrosion inhibitors, and as a precursor for pharmacologically
active molecules.[1] Its amphiphilic nature, arising from the combination of a polar amine head
and a nonpolar hydrocarbon tail, dictates its physical properties and biological activity.[1] This
guide provides a comprehensive overview of the core physical properties of undecylamine,
detailed experimental protocols for their determination, and a visualization of its mechanism of
action as an antifungal agent.

Core Physical and Chemical Properties

The physicochemical properties of undecylamine are crucial for its handling, application, and
for understanding its behavior in various chemical and biological systems. A summary of these
properties is presented below.
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Property Value
Molecular Formula Ci1H2sN
Molecular Weight 171.32 g/mol
Appearance Colorless to pale yellow liquid
Odor Amine-like
Density 0.796 g/mL at 25 °C
- _ 240-242 °C at 760 mmHg; 106-107 °C at 8
Boiling Point
mmHg
Melting Point 15-17 °C
. Limited solubility in water; soluble in organic
Solubility

solvents

Refractive Index

1.439 at 20 °C

Flash Point

92 °C (197.6 °F) - closed cup

pKa (of conjugate acid)

10.63 at 25 °C

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for the characterization and quality

control of chemical substances. The following are detailed methodologies for measuring the

key physical properties of undecylamine.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is

appropriate.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

rubber band, heating oil, and a heat source.

e Procedure:
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o A small amount of undecylamine (approximately 0.5 mL) is placed into the small test
tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

o The test tube is attached to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

o The assembly is placed in a Thiele tube containing heating oil, ensuring the heat is
distributed evenly.

o The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube
as the air expands and is expelled.

o Heating is continued until a continuous and rapid stream of undecylamine vapor bubbles
emerges from the capillary tube.

o The heat source is removed, and the apparatus is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is recorded as the boiling point of undecylamine.

Determination of Melting Point

Since undecylamine has a melting point near room temperature (15-17 °C), this procedure
would be conducted in a cooled environment.

o Apparatus: Capillary tubes, melting point apparatus with a cooling stage, and a thermometer.
e Procedure:

o A small amount of solidified undecylamine is introduced into a capillary tube.

o The capillary tube is placed in the melting point apparatus.

o The temperature is slowly increased (or allowed to rise if starting from a cooled state) at a
rate of 1-2 °C per minute near the expected melting point.
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o The temperature at which the first liquid appears is recorded as the beginning of the

melting range.

o The temperature at which the last solid crystal disappears is recorded as the end of the
melting range. For a pure compound, this range should be narrow.

Determination of Density

The density of a liquid is its mass per unit volume. A vibrating tube densimeter provides a

precise measurement.
o Apparatus: Vibrating tube densimeter, syringe for sample injection.
e Procedure:

o The densimeter is calibrated using fluids of known density, such as dry air and deionized
water.

o The temperature of the instrument is set to 25 °C and allowed to stabilize.

o A sample of undecylamine is injected into the measurement cell using a syringe, ensuring

no air bubbles are present.

o The instrument measures the oscillation period of the U-tube containing the sample, which

is then converted to a density value.

o The measurement is repeated to ensure reproducibility.

Determination of Solubility

Solubility tests are performed to determine the qualitative solubility of a substance in various

solvents.
e Procedure for Water Solubility:
o Add approximately 0.1 mL of undecylamine to 3 mL of deionized water in a test tube.

o Shake the test tube vigorously for 30 seconds.
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o Observe if the undecylamine dissolves completely, forms a separate layer, or appears as
a cloudy suspension, indicating limited solubility.

e Procedure for Organic Solvent Solubility:

o Repeat the above procedure using organic solvents such as ethanol, diethyl ether, and
acetone. Undecylamine is expected to be soluble in these solvents.

Determination of Refractive Index

The refractive index is a measure of how much light bends as it passes through a substance.
An Abbe refractometer is commonly used for this measurement.

o Apparatus: Abbe refractometer, light source (typically a sodium lamp, D-line at 589 nm), and
a constant temperature water bath.

e Procedure:

o The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol) and allowed to
dry.

o The temperature of the prisms is regulated to 20 °C using the water bath.
o Afew drops of undecylamine are placed on the surface of the lower prism.
o The prisms are closed, and the light source is positioned.

o The eyepiece is adjusted to bring the dividing line between the light and dark fields into
sharp focus.

o The control knob is turned to center the dividing line on the crosshairs.

o The refractive index is read from the instrument's scale.

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite
when given an ignition source. The closed-cup method is preferred for its higher precision.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens).

e Procedure:

[¢]

A sample of undecylamine is placed in the test cup, and the lid is secured.

[¢]

The sample is heated at a slow, constant rate.

[e]

An ignition source is directed into the cup at regular temperature intervals.

o

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a brief flash.

Determination of pKa by Potentiometric Titration

The pKa is a measure of the acidity of a compound's conjugate acid. For an amine, it reflects
its basicity.

e Apparatus: pH meter with a combination pH electrode, burette, magnetic stirrer, and a
standardized solution of a strong acid (e.g., 0.1 M HCI).

e Procedure:

o A known volume and concentration of undecylamine solution in water (or a mixed solvent
system if solubility is low) is prepared.

o The pH electrode is calibrated using standard buffer solutions.

o The amine solution is placed in a beaker with a magnetic stir bar, and the pH electrode is
immersed.

o The standardized HCI solution is added in small, measured increments from the burette.
o The pH is recorded after each addition, allowing the reading to stabilize.
o Atitration curve of pH versus the volume of HCI added is plotted.

o The equivalence point is determined from the point of inflection of the curve. The half-
equivalence point (where half of the amine has been neutralized) corresponds to the pH at
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which pH = pKa of the conjugate acid (undecylammonium ion).

Biological Activity and Mechanism of Action

Undecylamine and its derivatives have been investigated for their biological activities, notably
as antifungal agents. The primary mechanism of action is believed to be the disruption of the
fungal cell membrane.[2] This activity is a direct consequence of its amphiphilic structure.

The long, hydrophobic alkyl chain of undecylamine readily inserts into the lipid bilayer of the
fungal cell membrane. The polar amine head group, which is protonated at physiological pH,
can then interact with the polar head groups of the phospholipids. This insertion disrupts the
ordered structure of the membrane, leading to increased permeability, leakage of essential
intracellular components, and ultimately, cell death.

Caption: Logical workflow of undecylamine's antifungal action.

This visualization illustrates the logical progression from the molecular properties of
undecylamine to its ultimate effect on fungal cells. The dual nature of the molecule is key to its
ability to integrate into and disrupt the cell membrane, a fundamental process in its biological
activity.

Conclusion

This technical guide has provided a detailed overview of the physical properties of
undecylamine, standardized methodologies for their experimental determination, and an
insight into its biological mechanism of action. The data and protocols presented herein are
intended to be a valuable resource for researchers, scientists, and professionals in drug
development who are working with or considering the use of this long-chain primary amine in
their applications. A thorough understanding of these fundamental properties is essential for the
effective and safe utilization of undecylamine in both research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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